2-Ethyl-1-butanol
2-Ethyl-1-butanol
Flash point of 137°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Used as a solvent and in the manufacture of pharmaceuticals.
Brand Name:
Vulcanchem
CAS No.:
97-95-0
VCID:
VC0044090
InChI:
InChI=1S/C6H14O/c1-3-6(4-2)5-7/h6-7H,3-5H2,1-2H3
SMILES:
CCC(CC)CO
Molecular Formula:
C6H14O
Molecular Weight:
102.17 g/mol
2-Ethyl-1-butanol
CAS No.: 97-95-0
Reference Standards
VCID: VC0044090
Molecular Formula: C6H14O
Molecular Weight: 102.17 g/mol
CAS No. | 97-95-0 |
---|---|
Product Name | 2-Ethyl-1-butanol |
Molecular Formula | C6H14O |
Molecular Weight | 102.17 g/mol |
IUPAC Name | 2-ethylbutan-1-ol |
Standard InChI | InChI=1S/C6H14O/c1-3-6(4-2)5-7/h6-7H,3-5H2,1-2H3 |
Standard InChIKey | TZYRSLHNPKPEFV-UHFFFAOYSA-N |
SMILES | CCC(CC)CO |
Canonical SMILES | CCC(CC)CO |
Boiling Point | 293 °F at 760 mm Hg (USCG, 1999) 147.0 °C 146.27 °C @ 760 MM HG |
Colorform | COLORLESS LIQUID |
Density | 0.834 at 68 °F (USCG, 1999) 0.8326 @ 20 °C/4 °C |
Flash Point | 128 °F (USCG, 1999) 137 °F OC. |
Melting Point | -173 °F (USCG, 1999) LESS THAN -15 °C |
Physical Description | Flash point of 137°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Used as a solvent and in the manufacture of pharmaceuticals. |
Description | Flash point of 137°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Used as a solvent and in the manufacture of pharmaceuticals. |
Solubility | 0.04 M SLIGHTLY SOL IN WATER; SOL IN ALCOHOL, ETHER MISCIBLE WITH MOST ORGANIC SOLVENTS |
Synonyms | 2-Ethylbutyl Alcohol; 3-Methylolpentane; NSC 8858; Pseudohexyl Alcohol; |
Vapor Pressure | 3.62 mm Hg (USCG, 1999) 1.53 mmHg 0.9 MM HG @ 20 °C |
PubChem Compound | 7358 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume